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chloride

CAS No.: 58816-79-8

Cat. No.: B1303403

Get Quote

An In-depth Exploration of CAS Number 58816-79-8 for Applications in Research and

Development

Forward
Perfluorocyclohexanecarbonyl chloride, bearing the CAS number 58816-79-8, represents a

unique and highly reactive building block in the landscape of fluorinated organic compounds.

Its perfluorinated cyclohexyl moiety imparts distinct physicochemical properties that are

increasingly sought after in the design of advanced materials and novel therapeutic agents.

The potent electron-withdrawing nature of the fluorine atoms significantly influences the

reactivity of the acyl chloride group, making it a valuable reagent for the introduction of the

perfluorocyclohexyl motif. This guide offers a comprehensive overview of its synthesis,

reactivity, and applications, with a focus on providing practical insights and methodologies for

researchers, scientists, and professionals in drug development.
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Physicochemical Properties
Perfluorocyclohexanecarbonyl chloride is a colorless to light-colored liquid with a sharp,

pungent odor characteristic of acyl chlorides. The presence of a perfluorinated ring structure

results in a high density and a relatively low refractive index.

Property Value Reference

CAS Number 58816-79-8

Molecular Formula C₇ClF₁₁O [1][2]

Molecular Weight 344.51 g/mol [1]

Boiling Point 95-96 °C

Density 1.77 g/cm³

Synthesis of Perfluorocyclohexanecarbonyl
Chloride
The synthesis of perfluorocyclohexanecarbonyl chloride is typically achieved through the

chlorination of its corresponding carboxylic acid, perfluorocyclohexanecarboxylic acid. This

transformation is a standard procedure in organic synthesis, often employing common

chlorinating agents.

Synthesis via Thionyl Chloride
A prevalent and effective method for the preparation of acyl chlorides from carboxylic acids

involves the use of thionyl chloride (SOCl₂), often with a catalytic amount of a tertiary amine or

N,N-dimethylformamide (DMF).

Reaction:
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Caption: Synthesis of Perfluorocyclohexanecarbonyl Chloride.

Experimental Protocol:

Reaction Setup: In a flame-dried, two-necked round-bottom flask equipped with a magnetic

stirrer, a reflux condenser, and a gas outlet connected to a trap for acidic gases (e.g., a

sodium hydroxide solution), place perfluorocyclohexanecarboxylic acid (1.0 eq).

Addition of Reagents: Under an inert atmosphere (e.g., nitrogen or argon), add an excess of

thionyl chloride (typically 2-3 eq) to the flask. Add a catalytic amount of N,N-

dimethylformamide (DMF, ~1-2 drops).

Reaction: Heat the reaction mixture to reflux (approximately 80 °C) and maintain for 2-4

hours. The reaction progress can be monitored by the cessation of gas evolution (SO₂ and

HCl).

Work-up: After the reaction is complete, allow the mixture to cool to room temperature.

Excess thionyl chloride can be removed by distillation under atmospheric pressure.

Purification: The crude perfluorocyclohexanecarbonyl chloride is then purified by

fractional distillation under reduced pressure to yield the pure product.

Reactivity and Chemical Transformations
The reactivity of perfluorocyclohexanecarbonyl chloride is dominated by the electrophilic

nature of the carbonyl carbon, which is significantly enhanced by the inductive effect of both the

chlorine atom and the perfluorinated ring. This makes it a highly reactive acylating agent.

Acylation of Amines to Form Amides
Perfluorocyclohexanecarbonyl chloride reacts readily with primary and secondary amines to

form the corresponding N-substituted perfluorocyclohexylamides. These reactions are typically

rapid and exothermic, often requiring cooling and the presence of a base to neutralize the HCl

byproduct.

Reaction:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1303403/docs?utm_src=pdf-body-img#perfluorocyclohexanecarbonyl-chloride-a-comprehensive-technical-guide-for-scientific-professionals
https://www.benchchem.com/product/b1303403/docs?utm_src=pdf-body#perfluorocyclohexanecarbonyl-chloride-a-comprehensive-technical-guide-for-scientific-professionals
https://www.benchchem.com/product/b1303403/docs?utm_src=pdf-body#perfluorocyclohexanecarbonyl-chloride-a-comprehensive-technical-guide-for-scientific-professionals
https://www.benchchem.com/product/b1303403/docs?utm_src=pdf-body#perfluorocyclohexanecarbonyl-chloride-a-comprehensive-technical-guide-for-scientific-professionals
https://www.benchchem.com/product/b1303403/docs?utm_src=pdf-body#perfluorocyclohexanecarbonyl-chloride-a-comprehensive-technical-guide-for-scientific-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1303403?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conceptual Workflow for Amide Synthesis:
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Caption: General workflow for the synthesis of amides.

Experimental Protocol for the Synthesis of N-Benzyl-perfluorocyclohexanecarboxamide:

Reaction Setup: In a round-bottom flask, dissolve benzylamine (1.0 eq) and a non-

nucleophilic base such as triethylamine (1.2 eq) in an anhydrous aprotic solvent (e.g.,

dichloromethane or diethyl ether) under an inert atmosphere.

Addition of Acyl Chloride: Cool the solution to 0 °C in an ice bath. Slowly add a solution of

perfluorocyclohexanecarbonyl chloride (1.1 eq) in the same solvent to the stirred amine

solution.

Reaction: After the addition is complete, allow the reaction mixture to warm to room

temperature and stir for 1-2 hours.

Work-up: Quench the reaction with water. Separate the organic layer and wash sequentially

with dilute aqueous HCl, saturated aqueous sodium bicarbonate, and brine.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure. The crude product can be purified by recrystallization or column

chromatography.

Esterification with Alcohols
In a similar fashion, perfluorocyclohexanecarbonyl chloride reacts with alcohols to form

perfluorocyclohexyl esters. These reactions are often catalyzed by a base, such as pyridine,

which also acts as a scavenger for the generated HCl.

Reaction:
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Experimental Protocol for the Synthesis of Methyl Perfluorocyclohexanecarboxylate:

Reaction Setup: In a flask, combine methanol (1.5 eq) and pyridine (1.2 eq) in a suitable

anhydrous solvent like dichloromethane.

Addition of Acyl Chloride: Cool the mixture to 0 °C and slowly add

perfluorocyclohexanecarbonyl chloride (1.0 eq).

Reaction: Allow the reaction to proceed at room temperature with stirring for several hours.

Work-up: Dilute the reaction mixture with the solvent and wash with water, dilute HCl, and

saturated sodium bicarbonate solution.

Purification: Dry the organic phase, remove the solvent in vacuo, and purify the resulting

ester by distillation.

Applications in Drug Discovery and Materials
Science
The incorporation of highly fluorinated moieties, such as the perfluorocyclohexyl group, into

organic molecules can profoundly alter their physical, chemical, and biological properties. This

makes perfluorocyclohexanecarbonyl chloride a valuable reagent in both pharmaceutical

and materials science research.

Role in Drug Discovery
The introduction of fluorine and fluorinated groups into drug candidates is a widely employed

strategy to enhance metabolic stability, increase lipophilicity, and improve binding affinity to

biological targets. The perfluorocyclohexyl group can serve as a bioisostere for other lipophilic

groups, potentially leading to improved pharmacokinetic profiles. While specific examples of

marketed drugs containing a perfluorocyclohexyl moiety directly derived from this acyl chloride

are not prevalent in publicly accessible literature, its utility lies in the synthesis of novel

chemical entities for screening and lead optimization.

Applications in Materials Science
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Perfluorinated compounds are known for their high thermal stability, chemical inertness, and

unique surface properties. Perfluorocyclohexanecarbonyl chloride can be used as a

monomer or a modifying agent in the synthesis of specialty polymers. For instance, it can be

used to introduce perfluorinated side chains onto polymer backbones, thereby imparting

hydrophobicity, oleophobicity, and low surface energy to the material. Such polymers find

applications in coatings, membranes, and advanced textiles.

Analytical Characterization
The structural elucidation and purity assessment of perfluorocyclohexanecarbonyl chloride
and its derivatives are typically performed using a combination of spectroscopic techniques.

Technique Expected Observations

¹⁹F NMR

Complex multiplets in the range of -100 to -180

ppm are expected for the CF₂ and CF groups of

the perfluorocyclohexyl ring.

¹³C NMR

The carbonyl carbon should appear in the

downfield region, typically around 160-170 ppm.

Signals for the carbons of the perfluorinated ring

will show complex splitting due to C-F coupling.

¹H NMR

For the acyl chloride itself, no proton signals will

be observed. For its derivatives, characteristic

proton signals corresponding to the introduced

organic moiety will be present.

IR Spectroscopy

A strong absorption band in the region of 1780-

1820 cm⁻¹ is characteristic of the C=O stretch of

an acyl chloride. C-F stretching vibrations will

appear in the 1100-1300 cm⁻¹ region.

Mass Spectrometry

The mass spectrum will show the molecular ion

peak and characteristic fragmentation patterns,

including the loss of chlorine and parts of the

perfluorinated ring.
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Safety and Handling
Perfluorocyclohexanecarbonyl chloride is a corrosive and moisture-sensitive compound. It

should be handled in a well-ventilated fume hood with appropriate personal protective

equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. It reacts

with water and other protic solvents to release corrosive hydrogen chloride gas. Therefore, all

glassware and reagents should be thoroughly dried before use, and reactions should be

conducted under an inert atmosphere. In case of contact, immediately flush the affected area

with copious amounts of water and seek medical attention.

Conclusion
Perfluorocyclohexanecarbonyl chloride is a highly reactive and versatile building block that

offers a gateway to a wide range of perfluorinated compounds. Its unique properties make it a

valuable tool for researchers in medicinal chemistry and materials science seeking to modulate

molecular properties through the introduction of the perfluorocyclohexyl moiety. The synthetic

protocols and reactivity patterns outlined in this guide provide a solid foundation for its effective

utilization in the laboratory. As the demand for advanced fluorinated molecules continues to

grow, the importance of reagents like perfluorocyclohexanecarbonyl chloride in enabling

innovation is set to increase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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